Cas no 946200-84-6 (2-5-(phenoxymethyl)furan-2-yl-5-(1,2,3,4-tetrahydroisoquinolin-2-yl)-1,3-oxazole-4-carbonitrile)

• Product Name: 2-5-(phenoxymethyl)furan-2-yl-5-(1,2,3,4-tetrahydroisoquinolin-2-yl)-1,3-oxazole-4-carbonitrile
• CAS No: 946200-84-6
• MF: C₂₄H₁₉N₃O₃
• MW: 397.425965547562
• CID: 5430697
• PubChem ID: 42587482
• Update Time: 2025-07-09

2-5-(phenoxymethyl)furan-2-yl-5-(1,2,3,4-tetrahydroisoquinolin-2-yl)-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• CCG-151743
• VU0609915-1
• SR-01000918652-1
• F3309-0577
• 946200-84-6
• AKOS001526880
• 2-[5-(phenoxymethyl)furan-2-yl]-5-(1,2,3,4-tetrahydroisoquinolin-2-yl)-1,3-oxazole-4-carbonitrile
• 5-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(5-(phenoxymethyl)furan-2-yl)oxazole-4-carbonitrile
• 5-(3,4-dihydro-1H-isoquinolin-2-yl)-2-[5-(phenoxymethyl)furan-2-yl]-1,3-oxazole-4-carbonitrile
• SR-01000918652
• 5-(3,4-Dihydro-2(1H)-isoquinolinyl)-2-[5-(phenoxymethyl)-2-furanyl]-4-oxazolecarbonitrile
• 2-5-(phenoxymethyl)furan-2-yl-5-(1,2,3,4-tetrahydroisoquinolin-2-yl)-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C24H19N3O3/c25-14-21-24(27-13-12-17-6-4-5-7-18(17)15-27)30-23(26-21)22-11-10-20(29-22)16-28-19-8-2-1-3-9-19/h1-11H,12-13,15-16H2
• InChI Key： SQPGAXSICJWERG-UHFFFAOYSA-N
• SMILES： O1C(N2CCC3=C(C2)C=CC=C3)=C(C#N)N=C1C1=CC=C(COC2=CC=CC=C2)O1

Computed Properties

• Exact Mass: 397.14264148g/mol
• Monoisotopic Mass: 397.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 631.5±65.0 °C(Predicted)
• pka: -1.03±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 2-5-(phenoxymethyl)furan-2-yl-5-(1,2,3,4-tetrahydroisoquinolin-2-yl)-1,3-oxazole-4-carbonitrile

946200-84-6: A Comprehensive Overview of 2-(5-(Phenoxymethyl)furan-2-yl)-5-(1,2,3,4-tetrahydroisoquinolin-2-yl)-1,3-oxazole-4-carbonitrile

The compound 946200-84-6, also known as 2-(5-(Phenoxymethyl)furan-2-yl)-5-(1,2,3,4-tetrahydroisoquinolin-2-yl)-1,3-oxazole-4-carbonitrile, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

The molecular structure of 946200-84-6 is characterized by a fused ring system comprising an oxazole moiety and a tetrahydroisoquinoline group. The oxazole ring is further substituted with a phenoxymethylfuran group at the 5-position, while the tetrahydroisoquinoline moiety introduces a nitrogen atom into the structure. This combination of functional groups contributes to the compound's ability to interact with biological targets in a highly specific manner.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 946200-84-6 through multi-step processes involving coupling reactions and cyclization techniques. Researchers have employed methodologies such as Suzuki-Miyaura coupling and Buchwald-Hartwig amination to construct the key intermediates required for the synthesis of this compound. These methods not only enhance the yield but also ensure high purity, which is critical for downstream applications in drug discovery.

The pharmacological profile of 946200-84-6 has been extensively studied in preclinical models. It has demonstrated potent activity against various disease targets, including cancer and neurodegenerative disorders. For instance, recent studies have shown that 946200-84-6 exhibits selective inhibition of kinase enzymes involved in cellular signaling pathways that are aberrantly activated in cancer cells. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for treating central nervous system disorders.

The structural versatility of 946200-84-x allows for further optimization through medicinal chemistry approaches. Researchers are currently exploring analogs with modifications at the phenoxymethylfuran and tetrahydroisoquinoline positions to improve pharmacokinetic properties such as solubility and bioavailability. These efforts are expected to yield compounds with enhanced therapeutic efficacy and reduced toxicity profiles.

In terms of application, 946200-x holds potential as a lead compound for drug development programs targeting diverse therapeutic areas. Its unique combination of structural features and pharmacological properties positions it as a valuable asset in the pipeline of innovative medicines.

In conclusion, 946-x represents a cutting-edge advancement in medicinal chemistry with significant implications for future drug discovery efforts. As research continues to uncover its full potential, this compound is poised to make a meaningful impact on human health.